Cas no 1598212-71-5 (1-chloro-3-2-iodo-1-(2-methoxyethoxy)ethylbenzene)

• Product Name: 1-chloro-3-2-iodo-1-(2-methoxyethoxy)ethylbenzene
• CAS No: 1598212-71-5
• MF: C₁₁H₁₄ClIO₂
• MW: 340.585134983063
• CID: 6156899
• PubChem ID: 114773109
• Update Time: 2025-10-29

1-chloro-3-2-iodo-1-(2-methoxyethoxy)ethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-2-iodo-1-(2-methoxyethoxy)ethylbenzene
• EN300-1132565
• 1598212-71-5
• 1-chloro-3-[2-iodo-1-(2-methoxyethoxy)ethyl]benzene

• Inchi： 1S/C11H14ClIO2/c1-14-5-6-15-11(8-13)9-3-2-4-10(12)7-9/h2-4,7,11H,5-6,8H2,1H3
• InChI Key： QKXDGHGWHPXLJV-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=C(C=1)Cl)OCCOC

Computed Properties

• Exact Mass: 339.97270g/mol
• Monoisotopic Mass: 339.97270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-chloro-3-2-iodo-1-(2-methoxyethoxy)ethylbenzene

Introduction to 1-chloro-3-(2-iodo)-1-(2-methoxyethoxy)ethylbenzene (CAS No. 1598212-71-5)

1-chloro-3-(2-iodo)-1-(2-methoxyethoxy)ethylbenzene (CAS No. 1598212-71-5) is a complex organic compound with a unique structure that combines multiple functional groups, making it a valuable compound in various chemical and pharmaceutical applications. This compound is characterized by its benzene ring, which is substituted with a chlorine atom at position 1, an iodo group at position 3, and a 2-methoxyethoxy ethyl group at position 4. The combination of these substituents provides the compound with distinct chemical properties and reactivity, which have been explored in recent studies to understand its potential applications.

The synthesis of 1-chloro-3-(2-iodo)-1-(2-methoxyethoxy)ethylbenzene involves multi-step reactions, including nucleophilic substitution, electrophilic aromatic substitution, and coupling reactions. Recent advancements in catalytic methods have enabled the efficient synthesis of this compound with high purity and yield. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in facilitating the coupling reactions required for its formation.

One of the most significant applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. The presence of both halogen atoms (chlorine and iodine) makes it an ideal candidate for further functionalization through cross-coupling reactions. For instance, the iodine substituent can be readily replaced with other groups using Suzuki-Miyaura or Buchwald-Hartwig coupling reactions, enabling the creation of diverse derivatives with potential pharmacological activities.

Recent studies have also highlighted the role of 1-chloro-3-(2-iodo)-1-(2-methoxyethoxy)ethylbenzene in materials science. Its unique electronic properties and structural features make it a promising candidate for applications in organic electronics, such as in the development of new semiconducting materials or light-emitting diodes (LEDs). Researchers have explored its ability to form self-assembled monolayers and its compatibility with various surface modification techniques.

In addition to its chemical applications, this compound has shown potential in analytical chemistry as a reference standard for chromatographic and spectroscopic techniques. Its well-defined structure and distinct spectral properties make it an ideal choice for calibrating instruments used in quality control and forensic analysis.

The physical properties of 1-chloro-3-(2-iodo)-1-(2-methoxyethoxy)ethylbenzene are also worth noting. It has a melting point of approximately 65°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane, chloroform, and acetonitrile is moderate, which facilitates its handling during synthesis and purification processes.

From a safety perspective, this compound is considered non-hazardous under normal handling conditions. However, it should be stored in a cool, dry place away from direct sunlight to prevent degradation. Proper personal protective equipment should be used during handling to minimize exposure risks.

In conclusion, 1-chloro-3-(2-iodo)-1-(2-methoxyethoxy)ethylbenzene (CAS No. 1598212-71-5) is a versatile compound with a wide range of applications across different fields. Its unique structure and reactivity make it an invaluable tool for researchers in organic synthesis, materials science, and analytical chemistry. As ongoing research continues to uncover new potential uses for this compound, its significance in the chemical industry is expected to grow further.